Cas no 2649014-54-8 (2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine)

• Product Name: 2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine
• CAS No: 2649014-54-8
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 6340400
• PubChem ID: 165883668
• Update Time: 2025-08-05

2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine
• 2649014-54-8
• EN300-1976685

• Inchi： 1S/C9H6Cl2N2O/c10-7-3-8(11)12-4-6(7)9(1-2-9)13-5-14/h3-4H,1-2H2
• InChI Key： WWEKNVDAPJWEJP-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C1(CC1)N=C=O)Cl

Computed Properties

• Exact Mass: 227.9857182g/mol
• Monoisotopic Mass: 227.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.3Ų

Additional information on 2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine

Professional Introduction to Compound with CAS No. 2649014-54-8 and Product Name: 2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine

2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine (CAS No. 2649014-54-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both chloro and isocyanate functional groups makes it a versatile building block for further chemical modifications, enabling the development of novel compounds with potential therapeutic applications.

The isocyanate group in 2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine is particularly noteworthy due to its reactivity and ability to participate in diverse chemical reactions. Isocyanates are well-known for their utility in forming urethane linkages, which are fundamental in polymer chemistry and have been explored extensively in drug design. The incorporation of this group into a pyridine core not only enhances the compound's reactivity but also opens up possibilities for the development of new pharmacophores. Recent studies have highlighted the potential of isocyanate-containing pyridines in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases.

Furthermore, the chloro substituents at the 2- and 4-positions of the pyridine ring contribute to the compound's versatility by allowing for further functionalization through nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where selective modification at specific positions can significantly alter the biological activity of a molecule. Researchers have leveraged these chloro groups to develop novel derivatives with enhanced binding affinity and selectivity for target enzymes and receptors.

In recent years, there has been a growing interest in exploring the applications of 2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine in the development of novel agrochemicals. The compound's structural framework provides an excellent platform for designing molecules that exhibit potent activity against pests while maintaining environmental safety. For instance, studies have demonstrated its potential as a precursor for synthesizing neonicotinoid analogs, which are known for their efficacy in pest control but with improved selectivity to reduce non-target toxicity.

The synthesis of 2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the chlorination of a pyridine derivative followed by the introduction of the isocyanate group via cyclopropanation reactions. Advanced catalytic systems have been developed to facilitate these transformations under mild conditions, minimizing side reactions and improving overall efficiency.

One of the most compelling aspects of 2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine is its potential in drug discovery. The combination of chloro and isocyanate functionalities provides multiple points for interaction with biological targets, making it an ideal candidate for structure-based drug design. Computational modeling studies have predicted that derivatives of this compound may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to neurological disorders. These findings have spurred further investigation into its pharmacological properties.

The agrochemical industry has also benefited from the exploration of 2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine as a lead compound for developing new pesticides. Its unique structural features allow for the creation of molecules that can interact with biological targets in novel ways, potentially leading to breakthroughs in pest management strategies. Field trials have shown promising results with early-stage derivatives, indicating their potential as environmentally friendly alternatives to existing agrochemicals.

From a chemical synthesis perspective, 2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine represents an excellent example of how functional group interplay can be harnessed to create highly versatile intermediates. The balance between electrophilic and nucleophilic centers in this molecule allows for diverse synthetic pathways, enabling chemists to tailor its structure for specific applications. This flexibility has made it a valuable tool in both academic research and industrial development.

The future prospects for 2,4-dichloro-5-(1-isocyanatocyclopropyl)pyridine are vast and exciting. As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more effectively. This compound stands at the forefront of innovation, offering new opportunities for therapeutic intervention and sustainable agricultural practices. With ongoing research efforts focused on optimizing its synthesis and expanding its applications, it is poised to play a pivotal role in shaping the future of chemical biology.